[2-oxo-4-(trifluoromethyl)chromen-7-yl] 4-[[(4-methylphenyl)sulfonylamino]methyl]cyclohexane-1-carboxylate

• Molecular Formula: C25H24F3NO6S
• Molecular Weight: 523.5 g/mol
• IUPAC Name: [2-oxo-4-(trifluoromethyl)chromen-7-yl] 4-[[(4-methylphenyl)sulfonylamino]methyl]cyclohexane-1-carboxylate
• InChI: InChI=1S/C25H24F3NO6S/c1-15-2-9-19(10-3-15)36(32,33)29-14-16-4-6-17(7-5-16)24(31)34-18-8-11-20-21(25(26,27)28)13-23(30)35-22(20)12-18/h2-3,8-13,16-17,29H,4-7,14H2,1H3
• InChI Key: WLOJMBXIJODYLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC2CCC(CC2)C(=O)OC3=CC4=C(C=C3)C(=CC(=O)O4)C(F)(F)F

Description

This compound features a chromenone core (2-oxo-4H-chromene) substituted with a trifluoromethyl group at position 4, esterified at position 7 with a cyclohexane-1-carboxylate moiety. The cyclohexane ring is further functionalized with a [(4-methylphenyl)sulfonylamino]methyl group at position 3. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the sulfonylamino substituent may facilitate hydrogen bonding and target-specific interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-oxo-4-(trifluoromethyl)chromen-7-yl] 4-[[(4-methylphenyl)sulfonylamino]methyl]cyclohexane-1-carboxylate involves multiple steps, including the formation of the chromen-7-yl core and the subsequent attachment of the sulfonylamino and carboxylate groups . Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound .

Industrial Production Methods

standard organic synthesis techniques, including batch and continuous flow processes, may be employed to produce this compound on a larger scale .

Chemical Reactions Analysis

Types of Reactions

[2-oxo-4-(trifluoromethyl)chromen-7-yl] 4-[[(4-methylphenyl)sulfonylamino]methyl]cyclohexane-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions . Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different carboxylate derivatives, while reduction could produce various alcohols or amines .

Scientific Research Applications

[2-oxo-4-(trifluoromethyl)chromen-7-yl] 4-[[(4-methylphenyl)sulfonylamino]methyl]cyclohexane-1-carboxylate has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of [2-oxo-4-(trifluoromethyl)chromen-7-yl] 4-[[(4-methylphenyl)sulfonylamino]methyl]cyclohexane-1-carboxylate involves its interaction with specific molecular targets and pathways . The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects . Detailed studies are required to elucidate the exact molecular mechanisms involved .

Comparison with Similar Compounds

Unique Features of the Target Compound

• Synergistic Substituents: The trifluoromethyl group and sulfonylamino methyl on the cyclohexane ring create a balance of lipophilicity and polarity, optimizing membrane permeability and target engagement .
• Sulfonylamino Group: Acts as a hydrogen-bond acceptor, mimicking natural substrates in enzymes like kinases or proteases, a feature absent in Boc-protected analogues (Compound 4) .

Research Implications

• Materials Science : The trifluoromethyl group’s electron-withdrawing nature could be exploited in designing photoactive materials .